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For researchers, scientists, and drug development professionals aiming to bridge the gap

between their research and impactful policy-making in Africa, the Science Advice Skills

Development Program (SASDP) offers a pivotal opportunity. Organized by the Africa Regional

Chapter of the International Network for Governmental Science Advice (INGSA-Africa), this

mentorship program is designed to equip early and mid-career African scientists with the skills

to effectively translate their research into evidence-based policy advice. This guide provides

detailed application notes and protocols to assist prospective mentees in preparing a

compelling application.

Application at a Glance: Key Protocols and
Timelines
The SASDP application process is entirely online, requiring the submission of a comprehensive

application package through a Google Form. The program typically opens its call for

applications for new cohorts annually, with mentorship periods usually commencing in

September.

Application Timeline (Based on the 4th Cohort)
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Milestone Deadline

Call for Applications July 2025

Application Deadline August 10th/17th, 2025

Notification of Selected Mentees August 2025

Introductory Workshop September 2025

Mentorship Program September 2025 - March 2026

Closing Workshop March 2026

Eligibility and Selection: Understanding the Criteria
The SASDP seeks to nurture a new generation of science advisors in Africa. To this end, the

eligibility criteria are specific, focusing on identifying individuals with the potential to excel at the

science-policy interface.[1]

Eligibility Checklist

Criteria Requirement

Nationality/Work Location
African scientist or researcher working on the

African continent.

Educational Qualification PhD obtained within the last 5-10 years.

Age Below 50 years.

Research Focus

A strong scientific track record, with a particular

emphasis on climate change-related fields such

as Health, Water, Energy, and Food Security.

Interest
A demonstrated keen interest in science advice

and its application in policymaking.

Selection is competitive, with the assessment of applications based on the candidate's

research skills and experience as evidenced by their public outputs.
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Crafting Your Application: A Step-by-Step Protocol
A successful application requires careful preparation and attention to detail. The following

protocol outlines the key steps for prospective mentees.

Phase 1: Pre-Application Preparation

Thoroughly Review Program Objectives: Familiarize yourself with the core goals of the

SASDP to ensure your aspirations align with the program's mission of strengthening science

advice in Africa. The program aims to help mentees influence policymaking with their

research findings.[2][3]

Verify Eligibility: Systematically go through the eligibility criteria to confirm your suitability for

the program.

Secure a Strong Recommendation: Identify a suitable referee from a recognized academic

or research institution, or a National Academy of Science. Provide them with ample

information about the SASDP and your motivation for applying to enable them to write a

compelling letter of recommendation.

Obtain a Nomination Letter (if applicable): If you are being nominated by your institution,

ensure you have a formal letter of nomination. Self-nominations are also accepted.[2][3]

Update Your Curriculum Vitae (CV): Your CV should be current and highlight your research

experience, publications, and any activities that demonstrate your interest in science policy.

Phase 2: Online Application Submission

Access the Online Application Form: The application is submitted via a Google Form, which

will be made available on the INGSA-Africa website during the application period.

Complete all Sections of the Form: Ensure that you fill out all required fields in the

application form.

Upload Supporting Documents: The following documents are mandatory and must be

uploaded with your application:

A recent Curriculum Vitae (CV).
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A letter of recommendation from a science organization (e.g., university, research center,

national academy of science).

A letter from the nominating organization (if applicable).

Phase 3: Post-Submission

Confirmation and Notification: After the application deadline, selected mentees will be

notified and invited to participate in an introductory workshop.

Program Engagement: The program consists of a virtual one-day introductory workshop, a

one-to-one mentoring phase for up to six months, and a closing workshop.[1] Mentees are

expected to actively engage with their mentors to develop science advice documents.[1]

Program Insights: A Look at Past Cohorts
The SASDP has a proven track record of successfully mentoring African scientists. The

program has seen a growing interest, with an increasing number of applications for each

cohort.

Participation in Previous SASDP Cohorts

Cohort Number of Mentees
Number of Participating
Countries

1st Cohort (2022) 10 8

2nd Cohort (2023) 14 6

3rd Cohort (2024) 22 Not specified

For the third cohort, there were 60 applications from potential mentees, from which 22 were

selected, indicating a competitive selection process.

Visualizing the Process
To further clarify the application and program workflow, the following diagrams illustrate the key

stages and relationships.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://ingsa.org/wp-content/uploads/2024/04/CALL-FOR-MENTEES_INGSA-AFRICA-SASDP-2024_F.pdf
https://ingsa.org/wp-content/uploads/2024/04/CALL-FOR-MENTEES_INGSA-AFRICA-SASDP-2024_F.pdf
https://www.benchchem.com/product/b1230091/docs?utm_src=pdf-body#navigating-the-sasdp-a-guide-for-aspiring-mentees
https://www.benchchem.com/product/b1230091/docs?utm_src=pdf-body#navigating-the-sasdp-a-guide-for-aspiring-mentees
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation Phase 2: Submission Phase 3: Post-Submission & Program

Review Program
Objectives

Verify
Eligibility

Secure Recommendation
& Nomination Letter Update CV Access Online

Form
Complete

Form
Upload

Documents
Notification of

Selection
Introductory
Workshop

6-Month
Mentorship

Closing
Workshop

Click to download full resolution via product page

Caption: SASDP Mentee Application and Program Workflow.
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Caption: Profile of an Ideal SASDP Mentee Candidate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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